Cas no 2098096-68-3 (3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one
• CAS No: 2098096-68-3
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 4775167
• Update Time: 2025-11-07

3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one
• 3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one

• Inchi： 1S/C12H23N3O2/c13-4-1-12(16)15-7-5-14(6-8-15)11-2-9-17-10-3-11/h11H,1-10,13H2
• InChI Key： LDDBUZQHKXDYJB-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1CCN(C(CCN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• XLogP3: -1.1
• Topological Polar Surface Area: 58.8

Additional information on 3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one

Research Brief on 3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one (CAS: 2098096-68-3): Recent Advances and Applications

3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one (CAS: 2098096-68-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique piperazine and tetrahydropyran moieties, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its applications in targeting various biological pathways, particularly in the context of central nervous system (CNS) disorders and oncology.

One of the most notable advancements in the research of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction and cellular regulation, making them attractive targets for cancer therapy. Recent publications have highlighted the efficacy of derivatives of 3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one in selectively inhibiting specific kinase pathways, thereby demonstrating antitumor activity in preclinical models. These findings underscore the compound's potential as a scaffold for developing next-generation kinase inhibitors.

In addition to its applications in oncology, this compound has also been investigated for its neuropharmacological properties. Studies have suggested that its structural features may enable it to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has led to exploratory research into its use for treating psychiatric and neurodegenerative disorders, such as schizophrenia and Parkinson's disease. However, further in vivo studies are required to validate these preliminary findings and assess the compound's safety profile.

From a synthetic chemistry perspective, recent work has focused on optimizing the production process of 3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one to improve yield and purity. Advances in catalytic methods and green chemistry approaches have been reported, which could facilitate its large-scale manufacturing. These developments are critical for ensuring the compound's availability for both research and potential clinical applications.

Despite the promising progress, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, 3-Amino-1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)propan-1-one (CAS: 2098096-68-3) represents a versatile and promising candidate in the realm of drug discovery. Its dual applications in oncology and neuropharmacology, coupled with advances in synthetic methodologies, position it as a compound of significant interest for future research. Continued exploration of its mechanistic pathways and therapeutic potential will be crucial for unlocking its full value in the chemical and biological pharmaceutical landscape.